Cas no 1358629-19-2 (6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one)

• Product Name: 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one
• CAS No: 1358629-19-2
• MF: C₁₈H₁₂FN₃O₃
• MW: 337.304587364197
• CID: 5400249
• Update Time: 2025-06-08

6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• MLWOHKIQMNIKFJ-UHFFFAOYSA-N
• 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

• Inchi： 1S/C18H12FN3O3/c1-24-15-5-3-2-4-11(15)17-21-18(25-22-17)13-9-20-14-7-6-10(19)8-12(14)16(13)23/h2-9H,1H3,(H,20,23)
• InChI Key： MLWOHKIQMNIKFJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C(=O)C(C2ON=C(C3=CC=CC=C3OC)N=2)=C1

Additional information on 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one

Introduction to 6-Fluoro-3-[3-(2-Methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1358629-19-2)

6-Fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one, with the CAS number 1358629-19-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a quinoline core and a 1,2,4-oxadiazole moiety, which contribute to its biological activity and pharmacological properties.

The quinoline scaffold is a well-known privileged structure in drug discovery and has been extensively studied for its diverse biological activities. The presence of the 6-fluoro substituent and the 3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl group in this compound adds to its complexity and enhances its potential as a lead molecule for drug development. Recent research has focused on elucidating the mechanisms of action and the therapeutic potential of this compound in various disease models.

6-Fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has shown promising results in preclinical studies for its anti-inflammatory and anti-cancer properties. The compound's ability to modulate key signaling pathways involved in inflammation and cancer progression makes it an attractive candidate for further investigation. For instance, studies have demonstrated that this compound can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses and cell survival.

In addition to its anti-inflammatory effects, 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one has exhibited potent cytotoxic activity against various cancer cell lines. Mechanistic studies have revealed that the compound can induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential. These findings suggest that this compound may have dual therapeutic potential as an anti-inflammatory and anti-cancer agent.

The pharmacokinetic properties of 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one have also been investigated to assess its suitability for further development. Preliminary data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important considerations for drug candidates. However, further optimization may be necessary to improve its pharmacokinetic profile and enhance its therapeutic index.

In terms of safety and toxicity, initial in vitro and in vivo studies have shown that 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one exhibits low toxicity at therapeutic concentrations. This is an encouraging sign for its potential use as a therapeutic agent. However, comprehensive toxicological evaluations are still required to fully understand any potential side effects or long-term safety concerns.

The synthesis of 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one involves several steps that require careful optimization to achieve high yields and purity. The synthetic route typically starts with the preparation of the quinoline core through a series of reactions involving aromatic substitution and cyclization steps. The introduction of the 6-fluoro substituent and the 3-(2-methoxyphenyl)-1,2,4-oxadiazol moiety is then achieved through selective functional group manipulations.

The development of efficient synthetic methods for this compound is crucial for large-scale production and clinical trials. Recent advancements in synthetic chemistry have led to the discovery of novel catalytic systems and reaction conditions that can significantly improve the yield and purity of the final product. These improvements not only reduce production costs but also enhance the overall quality of the compound.

In conclusion, 6-fluoro-3-[3-(2-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-1,4-dihydroquinolin-4-one (CAS No. 1358629-19-2) represents a promising lead molecule with potential applications in both anti-inflammatory and anti-cancer therapy. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of therapeutic agents available for treating inflammatory diseases and cancer.